4-chloro-2-[(2-phenylbutanoyl)amino]benzoic acid

• IUPAC Name: 4-chloro-2-(2-phenylbutanoylamino)benzoic acid
• InChI: InChI=1S/C17H16ClNO3/c1-2-13(11-6-4-3-5-7-11)16(20)19-15-10-12(18)8-9-14(15)17(21)22/h3-10,13H,2H2,1H3,(H,19,20)(H,21,22)
• InChI Key: VRZCIYJFUWKAOW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol

Description

4-chloro-2-[(2-phenylbutanoyl)amino]benzoic acid, also known as fenbufen, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain, inflammation, and fever. It was first synthesized in the 1960s and has since been widely used in clinical practice.

Mechanism of Action

Fenbufen works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that are involved in the regulation of inflammation, pain, and fever. By inhibiting COX enzymes, 4-chloro-2-[(2-phenylbutanoyl)amino]benzoic acid reduces the production of prostaglandins, which leads to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
Fenbufen has been shown to have a number of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been shown to reduce the expression of adhesion molecules on the surface of endothelial cells, which may help to prevent the migration of leukocytes into inflamed tissues.

Advantages and Limitations for Lab Experiments

Fenbufen is a useful tool for studying the role of COX enzymes in inflammation and pain. It has been widely used in animal models of inflammation and has been found to be effective in reducing pain and inflammation. However, 4-chloro-2-[(2-phenylbutanoyl)amino]benzoic acid has some limitations for lab experiments. It has been shown to have some toxicity in high doses and may cause gastrointestinal bleeding.

Future Directions

There are several future directions for the study of 4-chloro-2-[(2-phenylbutanoyl)amino]benzoic acid. One area of research is the development of new formulations of 4-chloro-2-[(2-phenylbutanoyl)amino]benzoic acid that may be more effective and have fewer side effects. Another area of research is the study of 4-chloro-2-[(2-phenylbutanoyl)amino]benzoic acid in combination with other drugs to determine if it has synergistic effects. Additionally, the role of 4-chloro-2-[(2-phenylbutanoyl)amino]benzoic acid in the treatment of other diseases, such as cancer and neurodegenerative disorders, should be explored.

Scientific Research Applications

Fenbufen has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. Fenbufen has also been found to have antioxidant properties and may protect against oxidative stress.